Cas no 339365-41-2 (Formamide,N-(8,9-dihydro-7H-purin-8-yl)-)

Formamide,N-(8,9-dihydro-7H-purin-8-yl)- structure
339365-41-2 structure
Product Name:Formamide,N-(8,9-dihydro-7H-purin-8-yl)-
CAS No:339365-41-2
MF:C6H7N5O
MW:165.152679681778
CID:302104
PubChem ID:15556338
Update Time:2025-04-19

Formamide,N-(8,9-dihydro-7H-purin-8-yl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide,N-(8,9-dihydro-7H-purin-8-yl)-
    • Formamide,N-(7,8-dihydro-1H-purin-8-yl)- (9CI)
    • 339365-41-2
    • N-(7,8-Dihydro-1H-purin-8-yl)formamide
    • Inchi: 1S/C6H7N5O/c12-3-9-6-10-4-1-7-2-8-5(4)11-6/h1-3,6,10H,(H,9,12)(H,7,8,11)
    • InChI Key: KKXQEQMTDQEWQZ-UHFFFAOYSA-N
    • SMILES: O=CNC1NC2C(=CN=CN=2)N1

Computed Properties

  • Exact Mass: 165.06521
  • Monoisotopic Mass: 165.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.94
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